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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties and

synthetic methodologies related to 2-Bromo-3,5-dinitroaniline, a chemical compound of

interest in various research and development applications.

Core Physicochemical Data
The fundamental properties of 2-Bromo-3,5-dinitroaniline are summarized in the table below,

providing a ready reference for experimental design and analysis.

Property Value

Molecular Formula C₆H₄BrN₃O₄

Molecular Weight 262.018 g/mol [1]

Exact Mass 260.939 g/mol [1]

LogP 3.47530[1]

PSA (Polar Surface Area) 117.66000 Å²[1]
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The synthesis of 2-Bromo-3,5-dinitroaniline can be conceptualized through a multi-step

process. The following diagram illustrates a representative synthetic pathway, highlighting the

key transformations involved.

Starting Materials Step 1: Bromination

Final Product

3,5-Dinitroaniline

2-Bromo-3,5-dinitroaniline

Reaction

Brominating Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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